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Compound of Interest

Compound Name: Lucerastat

Cat. No.: B1675357 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

general handling procedures for Lucerastat in a research laboratory setting. No official Safety

Data Sheet (SDS) with comprehensive hazard information, handling protocols, or occupational

exposure limits for Lucerastat is publicly available. The following recommendations are based

on standard laboratory safety practices for handling investigational chemical compounds. All

personnel must conduct a risk assessment for their specific procedures and consult with their

institution's Environmental Health and Safety (EHS) department for guidance.

Lucerastat is an orally available inhibitor of glucosylceramide synthase and is classified as a

small molecule iminosugar.[1] It is under investigation as a substrate reduction therapy.[2]

Preclinical studies indicate it is a highly soluble small molecule.[3]

Personal Protective Equipment (PPE)
Due to the absence of specific toxicity data, a cautious approach is recommended. The

following table summarizes the minimum recommended PPE for various laboratory activities

involving Lucerastat.
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Activity
Recommended Personal Protective
Equipment

Receiving and Unpacking
Laboratory coat, safety glasses, and nitrile

gloves.

Weighing and Aliquoting (Solid Form)

Laboratory coat, safety glasses with side shields

or safety goggles, nitrile gloves, and a certified

chemical fume hood or a balance enclosure to

prevent inhalation of fine particles.

Solution Preparation

Laboratory coat, safety glasses with side shields

or safety goggles, and nitrile gloves. A chemical

fume hood is recommended, especially when

working with volatile solvents.

In Vitro/In Vivo Experiments

Laboratory coat, safety glasses, and appropriate

gloves (nitrile is a general standard, but

compatibility with any solvents used should be

verified).

Waste Disposal
Laboratory coat, safety glasses or goggles, and

heavy-duty or double-layered nitrile gloves.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Log the compound in your chemical inventory.

Store Lucerastat in a cool, dry, and well-ventilated area, away from incompatible materials.

One supplier suggests storage at -20°C in a sealed container, away from moisture.[4]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

work area by covering surfaces with absorbent, disposable bench paper.
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Weighing: If working with solid Lucerastat, perform all weighing and aliquoting in a chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Solubilization: Lucerastat is reported to be highly soluble in water.[5] When preparing

solutions, add the solvent to the solid compound slowly to avoid splashing.

General Use: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory.

Spill Management:

Small Spills: For a small spill of solid Lucerastat, gently sweep it up with a dustpan and

brush, avoiding dust generation, and place it in a sealed container for disposal. For a small

liquid spill, absorb it with an inert material (e.g., vermiculite, sand, or earth) and place it in a

sealed container for disposal.

Large Spills: Evacuate the area and contact your institution's EHS department immediately.

Disposal Plan:

All waste containing Lucerastat (solid, solutions, contaminated labware) should be

considered chemical waste.

Collect waste in clearly labeled, sealed containers.

Dispose of Lucerastat waste through your institution's hazardous waste management

program. Do not dispose of it down the drain or in the regular trash.

Experimental Protocols
No specific experimental protocols for handling Lucerastat were found in the search results. All

handling should be performed in accordance with your institution's standard operating

procedures for handling investigational compounds.
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Caption: Workflow for the safe handling of Lucerastat in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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